molecular formula C20H27NO B3063715 4-[3-(5-phenylpentylamino)propyl]phenol CAS No. 771459-50-8

4-[3-(5-phenylpentylamino)propyl]phenol

Cat. No.: B3063715
CAS No.: 771459-50-8
M. Wt: 297.4 g/mol
InChI Key: HCVJFVZXTLAHRT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(5-Phenylpentylamino)propyl]phenol is a synthetic phenolic compound characterized by a central phenol ring substituted with a propylamine chain linked to a 5-phenylpentyl group. Its molecular formula is C₂₀H₂₇NO, with a molecular weight of 297.44 g/mol. Structurally, the compound combines hydrophobic (phenylpentyl) and hydrophilic (amine, phenol) moieties, which may influence its solubility, bioavailability, and receptor interactions.

Properties

CAS No.

771459-50-8

Molecular Formula

C20H27NO

Molecular Weight

297.4 g/mol

IUPAC Name

4-[3-(5-phenylpentylamino)propyl]phenol

InChI

InChI=1S/C20H27NO/c22-20-14-12-19(13-15-20)11-7-17-21-16-6-2-5-10-18-8-3-1-4-9-18/h1,3-4,8-9,12-15,21-22H,2,5-7,10-11,16-17H2

InChI Key

HCVJFVZXTLAHRT-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCCCCNCCCC2=CC=C(C=C2)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Molecular Formula Key Substituents Potential Applications Key Differences vs. Target Compound Source
4-[3-(5-Phenylpentylamino)propyl]phenol C₂₀H₂₇NO 5-Phenylpentyl, propylamine, phenol Radiotherapy sensitization (inferred) N/A -
4-[3-((3,5-Dimethylphenyl)amino)propyl]phenol (17a) C₁₈H₂₃NO 3,5-Dimethylphenyl, propylamine, phenol Radiotherapy sensitizers (e.g., 18e, 18f) Shorter substituent (C₈H₁₁ vs. C₁₁H₁₃); reduced lipophilicity
4-[3-(4-Aminophenyl)propyl]phenol C₁₅H₁₇NO 4-Aminophenyl, propylamine, phenol Discontinued (stability/synthesis issues) Shorter chain; primary amine vs. secondary amine
HBK16 (Piperazine derivative) C₂₃H₃₀ClN₃O₂ Piperazine, chlorophenoxypropyl CNS modulation (inferred) Piperazine core vs. linear amine chain
Phenol, 2-[[[3-(octyloxy)propyl]imino]methyl]- C₁₉H₃₁NO₂ Octyloxy, iminomethyl, phenol Industrial/regulatory interest Ether vs. amine linkage; altered polarity

Key Insights

Substituent Effects on Lipophilicity: The 5-phenylpentyl group in the target compound enhances lipophilicity compared to smaller substituents (e.g., 3,5-dimethylphenyl in 17a ). This may improve membrane permeability and binding to hydrophobic protein pockets. In contrast, compounds with polar groups (e.g., 4-aminophenyl in ) exhibit reduced stability, as seen in their discontinued status.

Biological Activity :

  • Analogs like 17a-derived compounds (e.g., 18e, 18f) demonstrate efficacy as radiotherapy sensitizers, suggesting the target compound may share similar applications .
  • Piperazine-based analogs (e.g., HBK16 ) highlight the importance of nitrogen-containing cores for CNS activity, though the target compound’s linear chain may favor different targets.

Synthesis and Stability: The synthesis of 17a involves coupling phenols with aminoalkyl chains via nucleophilic substitution, a method likely applicable to the target compound . Longer alkyl chains (e.g., phenylpentyl) may pose synthetic challenges but improve metabolic stability compared to shorter-chain analogs .

Physicochemical Properties

Property 4-[3-(5-Phenylpentylamino)propyl]phenol 17a HBK16
Molecular Weight (g/mol) 297.44 269.38 452.96
LogP (Predicted) ~4.2 ~3.5 ~2.8
Hydrogen Bond Donors 2 (phenol OH, NH) 2 3

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.